Cas no 959986-66-4 (4-Iodo-1-Methyl-1H-pyrazole-5-carbaldehyde)

4-Iodo-1-Methyl-1H-pyrazole-5-carbaldehyde structure

959986-66-4 structure

Product Name:4-Iodo-1-Methyl-1H-pyrazole-5-carbaldehyde

CAS No:959986-66-4

MF:C₅H₅IN₂O

MW:236.010473012924

MDL:MFCD22200307

CID:822949

PubChem ID:17853460

Update Time:2025-11-07

4-Iodo-1-Methyl-1H-pyrazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 4-iodo-1-Methyl-1H-pyrazole-5-carbaldehyde
- 4-iodo-2-methylpyrazole-3-carbaldehyde
- QYQOXBFGROQSBB-UHFFFAOYSA-N
- AB0032264
- 4-iodo-1-methyl-1H-pyrazol-5-carbaldehyde
- ST24043803
- X5555
- 4-Iodo-1-methyl-1H-pyrazole-5-carboxaldehyde (ACI)
- 959986-66-4
- CS-0006630
- MFCD22200307
- STL587876
- DA-00137
- EN300-322247
- DTXSID20591288
- DS-18460
- SCHEMBL14937452
- Z1551955560
- AKOS016006672
- W16901
- 4-Iodo-1-Methyl-1H-pyrazole-5-carbaldehyde
- MDL： MFCD22200307
- Inchi： 1S/C5H5IN2O/c1-8-5(3-9)4(6)2-7-8/h2-3H,1H3
- InChI Key： QYQOXBFGROQSBB-UHFFFAOYSA-N
- SMILES： O=CC1N(C)N=CC=1I

Computed Properties

Exact Mass: 235.94466g/mol
Monoisotopic Mass: 235.94466g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 120
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 34.9
XLogP3: 0.7

Experimental Properties

Density: 2.07

4-Iodo-1-Methyl-1H-pyrazole-5-carbaldehyde Pricemore >>

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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	I897978-1g	4-Iodo-1-methyl-1H-pyrazole-5-carbaldehyde	959986-66-4	98%	1g	1,044.00	2021-05-17
Chemenu	CM188489-250mg	4-iodo-1-methyl-1H-pyrazole-5-carbaldehyde	959986-66-4	95+%	250mg	$68	2021-08-05
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	I91530-1g	4-Iodo-1-Methyl-1H-pyrazole-5-carbaldehyde	959986-66-4		1g	¥966.0	2021-09-09
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	I91530-250mg	4-Iodo-1-Methyl-1H-pyrazole-5-carbaldehyde	959986-66-4		250mg	¥336.0	2021-09-09
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	I91530-100mg	4-Iodo-1-Methyl-1H-pyrazole-5-carbaldehyde	959986-66-4		100mg	¥196.0	2021-09-09
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4-Iodo-1-Methyl-1H-pyrazole-5-carbaldehyde Production Method

Production Method 1

27258-33-9

959986-66-4

Reaction Conditions

1.1 Reagents: N-Iodosuccinimide Solvents: Trifluoroacetic acid ; 1.5 h, rt
1.2 Reagents: Water

Reference

: Preparation of fused polycyclic 2-pyridinone antibacterial compounds

, World Intellectual Property Organization, , ,

Production Method 2

39806-90-1

959986-66-4

Reaction Conditions

1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ; -20 °C; 2 h, -20 °C
1.2 overnight, -20 °C → rt
1.3 Reagents: Ammonium chloride Solvents: Water ; rt

Reference

: Rapid Access to Pyrazolo[3,4-c]pyridines via Alkyne Annulation: Limitations of Steric Control in Nickel-Catalyzed Alkyne Insertions

Heller, Stephen T.; Natarajan, Swaminathan R., Organic Letters, 2007, 9(24), 4947-4950

Production Method 3

27258-33-9

959986-66-4

Reaction Conditions

1.1 Reagents: N-Iodosuccinimide Solvents: Trifluoroacetic acid ; 0 °C; 16 h, rt

Reference

: Preparation of thieno[3,2-b]pyrrole[3,2-d]pyridazinone derivatives and their use as PKM2 modulators for the treatment of cancer, obesity and diabetes-related disorders

, World Intellectual Property Organization, , ,